N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((4-methyl-5-(6-methylimidazo[2,1-b]thiazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[[4-methyl-5-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H14ClF3N6OS2/c1-9-14(28-5-6-30-16(28)23-9)15-25-26-17(27(15)2)31-8-13(29)24-12-7-10(18(20,21)22)3-4-11(12)19/h3-7H,8H2,1-2H3,(H,24,29)
• InChI Key: BWBNRLQVTMDPNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CSC2=N1)C3=NN=C(N3C)SCC(=O)NC4=C(C=CC(=C4)C(F)(F)F)Cl
• Molecular Formula: C18H14ClF3N6OS2
• Molecular Weight: 486.9 g/mol

Description

N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((4-methyl-5-(6-methylimidazo[2,1-b]thiazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H14ClF3N6OS2 and its molecular weight is 486.92. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Biological Evaluation of Thiazole Derivatives

Thiazole derivatives, including N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((4-methyl-5-(6-methylimidazo[2,1-b]thiazol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide, have been synthesized and evaluated for their anticancer properties. Notably, some compounds demonstrated high selectivity and induced apoptosis in cancer cell lines, although not as significantly as standard treatments like cisplatin (Evren et al., 2019).

2. Anticancer Activity Against Various Cancer Cell Lines

Certain derivatives have shown activity against a range of cancer cell lines, including melanoma and breast cancer. The compounds were synthesized through a series of chemical reactions and tested against 60 cancer lines, demonstrating notable activity and selectivity (Ostapiuk et al., 2015).

Antimicrobial Effects

1. Antimicrobial Activities of Thiazole Derivatives

Synthesized thiazole derivatives have been tested for their antimicrobial activities against various pathogens, including Gram-positive and Gram-negative bacteria, yeasts, and filamentous fungi species. These substances exhibited considerable antimicrobial effects on the tested microorganisms (Cankilic & Yurttaş, 2017).

2. Antifungal and Antibacterial Properties of Triazole Derivatives

Newly synthesized thiazole derivatives of triazoles have been evaluated for their antifungal and antibacterial activities. Some compounds have demonstrated strong antifungal activity, highlighting the clinical importance of developing new antimicrobial compounds to combat drug-resistant pathogens (Turan-Zitouni et al., 2005).